Cas no 1434126-96-1 (tert-butyl (3S,4S)-3-amino-4-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl (3S,4S)-3-amino-4-methylpiperidine-1-carboxylate
• CAS No: 1434126-96-1
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD24873235
• CID: 2093895
• PubChem ID: 91800955
• Update Time: 2025-11-01

tert-butyl (3S,4S)-3-amino-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-tert-Butyl 3-amino-4-methylpiperidine-1-carboxylate
• tert-butyl (3S,4S)-3-amino-4-methylpiperidine-1-carboxylate
• AK170506
• (3S,4S)-3-Amino-1-Boc-4-methylpiperidine
• tert-butyl cis-3-amino-4-methylpiperidine-1-carboxylate
• (3R,4S)-tert-butyl 3-amino-4-methylpiperidine-1-carboxylate
• cis-3-Amino-boc-4-methylpiperidine
• SB22052
• SB20362
• FCH3945998
• DB-130942
• AKOS025289546
• 1792190-70-5
• MFCD24873235
• DS-7585
• CS-0048531
• 1434126-96-1
• SCHEMBL21188445
• tert-butylcis-3-amino-4-methylpiperidine-1-carboxylate

• MDL： MFCD24873235
• Inchi： 1S/C11H22N2O2/c1-8-5-6-13(7-9(8)12)10(14)15-11(2,3)4/h8-9H,5-7,12H2,1-4H3/t8-,9+/m0/s1
• InChI Key： OWWPBKGSGNQMPL-DTWKUNHWSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H](C)[C@@H](C1)N)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 1.2

tert-butyl (3S,4S)-3-amino-4-methylpiperidine-1-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (3S,4S)-3-amino-4-methylpiperidine-1-carboxylate

tert-butyl (3S,4S)-3-amino-4-methylpiperidine-1-carboxylate (CAS No. 1434126-96-1): A Comprehensive Overview

tert-butyl (3S,4S)-3-amino-4-methylpiperidine-1-carboxylate (CAS No. 1434126-96-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a protected amino acid derivative with a unique stereochemical configuration, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The (3S,4S)-configuration of the compound is crucial for its biological activity and selectivity. The presence of the tert-butyl group on the carboxylate moiety provides enhanced stability and protection, which is essential during synthetic transformations. This feature makes the compound particularly useful in the development of drugs that require precise control over stereochemistry.

Recent studies have highlighted the potential of tert-butyl (3S,4S)-3-amino-4-methylpiperidine-1-carboxylate in the synthesis of neuroprotective agents and anti-inflammatory drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent neuroprotective effects in animal models of neurodegenerative diseases. The researchers found that these derivatives can effectively cross the blood-brain barrier and exert their therapeutic effects without significant side effects.

In another study, published in the European Journal of Medicinal Chemistry, researchers explored the use of tert-butyl (3S,4S)-3-amino-4-methylpiperidine-1-carboxylate in the development of anti-inflammatory drugs. The study showed that compounds derived from this intermediate exhibit strong anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. These findings suggest that tert-butyl (3S,4S)-3-amino-4-methylpiperidine-1-carboxylate could be a promising lead compound for further drug development.

The synthesis of tert-butyl (3S,4S)-3-amino-4-methylpiperidine-1-carboxylate typically involves a multi-step process that includes chiral resolution and protection/deprotection steps. One common approach involves the use of chiral auxiliaries or catalysts to achieve high enantiomeric purity. For example, a recent paper in Tetrahedron Asymmetry described an efficient method for synthesizing this compound using a chiral catalyst, which significantly improved both yield and enantiomeric excess.

The physical and chemical properties of tert-butyl (3S,4S)-3-amino-4-methylpiperidine-1-carboxylate are well-documented. It is a white crystalline solid with a melting point ranging from 75 to 78°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for various synthetic operations and purification techniques.

In terms of safety and handling, tert-butyl (3S,4S)-3-amino-4-methylpiperidine-1-carboxylate should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of laboratory personnel.

The market demand for tert-butyl (3S,4S)-3-amino-4-methylpiperidine-1-carboxylate is on the rise due to its growing applications in pharmaceutical research and development. Major pharmaceutical companies and research institutions are increasingly investing in the synthesis and application of this compound to develop novel therapeutics for various diseases.

In conclusion, tert-butyl (3S,4S)-3-amino-4-methylpiperidine-1-carboxylate (CAS No. 1434126-96-1) is a versatile and valuable intermediate with significant potential in medicinal chemistry and pharmaceutical research. Its unique stereochemical configuration and protective properties make it an ideal candidate for the development of bioactive molecules with therapeutic applications.